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Compound of Interest

Diisobutyl (4-

Compound Name:

methoxybenzylidene)malonate
CAS No.: 72955-42-1
Cat. No.: B12657757

Get Quote

\ J

Executive Summary & Chemical Identity

Diisobutyl (4-methoxybenzylidene)malonate (DBM) is a lipophilic benzylidenemalonate
ester used primarily as a UV-B absorber and a singlet-state quencher for UV-A filters.
Structurally, it occupies a functional niche between the highly crystalline/volatile methyl esters
and the viscous, polymeric-like ethylhexyl esters.

Chemical Profile
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Property Specification
Bis(2-methylpropyl) 2-[(4-
UPAC Name me:hoxyph);r?yl):/e)thyl[i(dene]propanedioate
CAS Number 72955-42-1
Molecular Formula C19H2605
Molecular Weight 334.41 g/mol

4-Methoxybenzylidene (UV-B absorption peak

Core Chromophore
~310 nm)

Functional Class UV Absorber, Photostabilizer (Triplet Quencher)

Immunological Cross-Reactivity Studies

Context: Safety assessment for topical applications.

Researchers must evaluate DBM for Delayed Type Hypersensitivity (Type IV). The core
concern is the structural similarity between the 4-methoxybenzylidene moiety in DBM and the
p-methoxycinnamate group found in Octinoxate (Ethylhexyl Methoxycinnamate).

Structural Homology & Sensitization Risk

The "p-methoxybenzylidene" backbone is a known structural alert. While malonates are
generally considered less sensitizing than cinnamates due to steric hindrance around the
Michael acceptor site, cross-reactivity can occur in pre-sensitized individuals.

o Primary Allergen: Octinoxate (Octyl Methoxycinnamate).
o Cross-Reacting Agent: DBM (Diisobutyl (4-methoxybenzylidene)malonate).

e Mechanism: Metabolic hydrolysis of the ester groups by skin esterases can release 4-
methoxybenzaldehyde or 4-methoxycinnamic acid analogs, which act as haptens.

Comparative Sensitization Potential (Predicted)
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Compound

Sensitization Risk
(LLNA)

Cross-Reactivity
with Cinnamates

Mechanism of
Action

Octinoxate

Moderate

Reference Standard

Direct haptenization

via Michael addition.

DBM (Diisobutyl)

Low-Moderate

Possible

Steric bulk of isobutyl
groups reduces
hydrolysis rate
compared to methyl

esters.

Hostavin PR-25

Moderate

Possible

Rapid hydrolysis due

to small methyl esters.

Oxynex ST

Low

Unlikely

High steric hindrance
(ethylhexyl/syringyl)
prevents enzyme

access.

Critical Insight: If your formulation targets patients with known photo-allergies to cinnamates,

Oxynex ST is the safer alternative due to its bulky syringyl group. DBM carries a higher risk of

cross-reactivity than Oxynex ST but lower than Octinoxate.

Chemical Cross-Reactivity & Photostabilization

Context: Formulation stability and drug interaction.

In drug development, "cross-reactivity" often refers to the photochemical interaction between

the stabilizer and the labile drug (e.g., Avobenzone, Ketoprofen).

Mechanism: Triplet State Quenching
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DBM functions by accepting excitation energy from the triplet state of unstable UV-A filters (like
Avobenzone) and dissipating it as heat (Isomerization-Relaxation cycle).

The Pathway:

e Avobenzone (AVO) absorbs UV-A
Excited Singlet (
AVO
).

e Intersystem Crossing
Excited Triplet (

AVO
).

e Energy Transfer:
AVO
+ DBM (Ground)

AVO (Ground) +

DBM

¢ Relaxation:

DBM
dissipates energy via E-Z isomerization

DBM (Ground).

Chemical Incompatibility Risks
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» Transesterification: In alcoholic gels (ethanol/isopropanol), the diisobutyl esters of DBM can
undergo transesterification, altering solubility profiles and potentially causing crystallization.

o Risk: Moderate (Higher than Oxynex ST, Lower than PR-25).

o Metal Chelation: The malonate beta-dicarbonyl system can chelate trace metals (Fe3*,
Cu?*), leading to colored complexes (pink/orange discoloration).

o Mitigation: Add EDTA or use metal-free manufacturing vessels.

Visualization: Mechanism & Workflow
Figure 1: Photostabilization & Cross-Reactivity Pathway

This diagram illustrates the dual nature of DBM: its protective role (quenching) and its potential
risk pathway (haptenization).
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Caption: Figure 1: Dual pathways of DBM. Top: Stabilization of Avobenzone via energy transfer.
Bottom: Potential metabolic activation to sensitizing haptens.

Comparative Performance Guide
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This table provides a direct comparison to help you select the correct benzylidenemalonate for

your application.

. Hostavin PR-25 Oxynex ST
Feature DBM (Diisobutyl) i _
(Dimethyl) (Diethylhexyl)
CAS Number 72955-42-1 7443-25-6 872182-46-2

Lipophilicity (LogP)

Medium (Ideal for

Low (Solvent

High (Oil soluble)

Emulsions) dependent)
- High (Sublimation o
Volatility Low ) Negligible
risk)
Crystallization Risk Low-Medium High Very Low (Liquid)
Avobenzone
S Excellent Good Excellent
Stabilization
Cross-Reactivity Possible (Structural ) ) ) )
Possible Unlikely (Steric shield)

(Allergy)

alert)

Primary Use Case

High-performance
emulsions requiring
balance of solubility
and stability.

Industrial coatings /
Rigid PVC (where

volatility is managed).

Sensitive skin
formulations / High-

end cosmetics.

Experimental Protocols

To validate DBM in your specific matrix, follow these self-validating protocols.

Protocol A: Photostability Cross-Reactivity Assay

Objective: Determine if DBM chemically interacts with Avobenzone under irradiation.

o Preparation: Prepare three solutions in Ethanol/Caprylic Triglyceride (50:50):

o Control: 3% Avobenzone.[1]

o Test: 3% Avobenzone + 1.5% DBM.
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o Reference: 3% Avobenzone + 1.5% Oxynex ST.

e Irradiation: Spread 2 mg/cm2 on PMMA plates. Irradiate with a Solar Simulator (500 W/m?)
for 2 hours (approx. 10 MED).

o Extraction: Rinse plates with HPLC-grade Methanol.
e Analysis: HPLC-UV (C18 column, Methanol/Water gradient).
 Validation Criteria:

o Recovery of Avobenzone in Test must be >80%.

o Appearance of new peaks (unknowns) >1% indicates chemical cross-reactivity
(degradation products).

Protocol B: Peptide Reactivity Assay (DPRA) - In
Chemico

Objective: Predict immunological cross-reactivity (sensitization) without animal testing.

¢ Incubation: Incubate DBM with synthetic peptides containing Cysteine and Lysine for 24
hours at 25°C.

¢ Measurement: Quantify remaining non-reacted peptide via HPLC.
e Interpretation:

o High Reactivity: >60% peptide depletion (Strong Sensitizer).

o Low Reactivity: <10% peptide depletion (Non-Sensitizer).

o Note: Compare DBM depletion rates against Octinoxate (positive control). If DBM
depletion is statistically similar to Octinoxate, assume high cross-reactivity potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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